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Compound of Interest

Compound Name: Hexapeptide-11

Cat. No.: B1673155

This document provides essential safety, logistical, and disposal information for Hexapeptide-
11, tailored for researchers, scientists, and drug development professionals. The following
procedural guidance ensures safe handling and compliant disposal, aligning with standard
laboratory safety practices and environmental regulations.

Hazard Identification and Safety Precautions

According to available Safety Data Sheets (SDS), pure Hexapeptide-11 is not classified as a
hazardous substance under the Globally Harmonized System (GHS).[1][2] HowevVer, it is crucial
to handle it with the universal precautions applied to all laboratory chemicals. Excessive
exposure to solutions or aerosols may cause mild irritation to the skin, eyes, and respiratory
tract.[3][4]

Recommended Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety during handling
and disposal.
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Protective Equipment Specification Purpose

Protective gloves (e.g., Nitrile,
Hand Protection compliant with EN ISO 374- To prevent skin contact.[3]
1:2016).

Safety glasses with side
) ) ) ) To protect eyes from splashes
Eye & Face Protection shields (compliant with BS EN

or aerosols.[3]
ISO 16321-1:2022).

Cotton protective clothing or ) ]
) ) To protect skin from accidental
Skin & Body Protection lab coat; shoes that cover the
] contact.[3]
entire foot.

Use in a well-ventilated area. If
) ) ventilation is insufficient, wear To prevent inhalation of vapors
Respiratory Protection ] ] )
a suitable respiratory mask or mists.[3][4]

(e.g., with A2-P2 filter).

Physical and Chemical Properties

While comprehensive quantitative data is limited, the following table summarizes key properties
derived from safety data sheets.

Property Data

Classification Not classified as hazardous.[1]
Appearance Not determined.

Flammability Product is not flammable.[1]
pH Not applicable.[1]
Boiling/Melting Point Not determined.[1]

Class 1 (Self-assessment): Slightly hazardous
Water Hazard Class
for water.[1]

Operational Plan: Step-by-Step Disposal Procedures
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The primary principle for disposing of Hexapeptide-11 is to prevent its release into the
environment.[3][4] Do not allow the product to enter drains, sewage systems, or soil.[1][3][4]

Step 1: Waste Segregation

Proper segregation is the first step in compliant waste management.

» Do Not Mix: Keep Hexapeptide-11 waste separate from other chemical waste streams, such
as halogenated solvents, acids, or bases.[5]

e Solid vs. Liquid: Collect solid waste (e.g., contaminated gloves, weigh boats) and liquid
waste in separate, designated containers.[5]

Step 2: Containment and Labeling

All waste must be securely contained and clearly identified.

» Container: Use a dedicated, leak-proof, and chemically compatible container.[5][6] The
original product container is a suitable option if it is in good condition.[7] Keep the container
tightly sealed except when adding waste.[6][7]

o Labeling: Clearly label the waste container with "Hexapeptide-11 Waste" and include the
concentration and solvent if it is in a solution. Accurate labeling is critical for safe
consolidation and disposal by waste management personnel.[6]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store waste in a designated area within the laboratory pending pickup.
o Location: The SAA must be at or near the point of waste generation.[6][7]

» Conditions: Store containers in a cool, dry, and well-ventilated location, away from
incompatible materials.[3][4]

« Inspection: Regularly inspect the SAA for any signs of container leakage.[7]

Step 4: Disposal of Unused or Expired Hexapeptide-11

Unused or expired Hexapeptide-11 must be disposed of as chemical waste.
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» Professional Disposal: Arrange for pickup through your institution's Environmental Health
and Safety (EH&S) office or a licensed hazardous-waste disposal contractor.[3][4]

e No Drain Disposal: Do not dispose of Hexapeptide-11, in either pure form or in solution,
down the drain.[3][4] This is crucial as it is considered slightly hazardous to aquatic
environments.[1]

Step 5: Handling Spills and Contaminated Materials

In the event of a spill, follow these procedures:

Ensure Safety: Wear appropriate PPE, including respiratory protection if ventilation is poor.

[31[4]
o Containment: Prevent the spill from spreading or entering drains.[4]

o Absorption: Absorb the spilled material with an inert substance (e.g., vermiculite, dry sand).

[3]14]

e Collection: Collect the absorbed material using non-sparking tools and place it into a
designated, sealable container for hazardous waste.[2]

o Decontamination: Clean the contaminated area thoroughly with plenty of water.[3][4]

» Disposal: Dispose of the collected spill waste and any contaminated cleaning materials
through a licensed hazardous-waste contractor.[3]

Step 6: Disposal of "Empty" Containers and Labware

Contaminated labware and containers require proper handling.

o Contaminated Packaging: Uncleaned containers are classified as hazardous waste and
should be handled in the same manner as the product itself.[3]

o Decontamination: To render a container "empty" and suitable for recycling or regular trash, it
must be triple-rinsed with a suitable solvent.[8] The rinsate (the liquid from rinsing) must be
collected and disposed of as chemical waste.[8]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://www.benchchem.com/product/b1673155?utm_src=pdf-body
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://cdn.caymanchem.com/cdn/msds/27155m.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://www.chemicalbook.com/msds/hexapeptide-11.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SDS_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Hexapeptide-11_SI_ENG_signed.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Final Disposal: After triple-rinsing, remove or deface the original label and dispose of the
container according to your institution's policies for non-hazardous lab glass or plastic.[5][8]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
Hexapeptide-11 waste.

Caption: Logical workflow for the safe disposal of Hexapeptide-11 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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